Cas no 24345-16-2 (Apamin)

• Product Name: Apamin
• CAS No: 24345-16-2
• MF: C₇₉H₁₃₁N₃₁O₂₄S₄
• MW: 2027.3387491703
• MDL: MFCD00167944
• CID: 281535
• PubChem ID: 24890526
• Update Time: 2025-04-19

Apamin Chemical and Physical Properties

Names and Identifiers

• Apamin
• CYS-ASN-CYS-LYS-ALA-PRO-GLU-THR-ALA-LEU-CYS-ALA-ARG- ARG-CYS-GLN-GLN-HIS-NH2(DISULFIDE BRIDGE:CYS1-CYS11, CYS3-CYS15)
• CYS-ASN-CYS-LYS-ALA-PRO-GLU-THR-ALA-LEU-CYS-ALA-ARG-ARG-CYS-GLN-GLN-HIS-NH2
• APAMIN FROM BEE VENOM
• APAMIN FROM HONEY BEE VENOM
• APAMIN,BEE VENOM
• apamine
• CNCKAPETALCARRCQQH-NH2
• M.W. 2027.34 C79H131N31O24S4
• 32,15-(Iminoethaniminopropanodithiomethano)-31H-pyrrolo[2,1-e1][1,2,5,8,11,14,17,20,23,26,29,32,35,38]dithiadodecaazacyclohentetracontine,cyclic peptide deriv.
• Apamin (reduced), cyclic (1®11),(3®15)-bis(disulfide)
• L-Histidinamide,L-cysteinyl-L-asparaginyl-L-cysteinyl-L-lysyl-L-alanyl-L-prolyl-L-a-glutamyl-L-threonyl-L-alanyl-L-leucyl-L-cysteinyl-L-alanyl-L-arginyl-L-arginyl-L-cysteinyl-L-glutaminyl-L-glutaminyl-,cyclic (1®11),(3®15)-bis(disulfide)
• Ro 23-6721
• 66: PN: WO2008088422 FIGURE: 8 claimed protein
• 68: PN:WO2006116156 SEQID: 68 claimed protein
• L-Cysteinyl-L-asparaginyl-L-cysteinyl-L-lysyl-L-alanyl-L-prolyl-L-alpha-glutamyl-L-threonyl-L-alanyl-L-leucyl-L-cysteinyl-L-alanyl-L-arginyl-L-arginyl-L-cysteinyl-L-glutaminyl-L-glutaminyl-L-histidinamide cyclic (1-11) (3-15)-bis(disulfide) = Cys-Asn-Cys-Lys-Ala-Pro-Glu-Thr-Ala-leu-Cyc-Ala-Arg-Arg-Cys-Gln-Gln-His-NH2
• Apamin (reduced) cyclic (1-11),(3-15)-bis(disulfide)
• UNII-X644P85KUR
• DTXSID70897227
• AKOS024456726
• Apamin, Bee Venom - CAS 24345-16-2
• Q417260
• NS00075519
• MFCD00167944
• L-Histidinamide, L-cysteinyl-L-asparaginyl-L-cysteinyl-L-lysyl-L-alanyl-L-prolyl-L-alpha-glutamyl-L-threonyl-L-alanyl-L-leucyl-L-cysteinyl-L-alanyl-L-arginyl-L-arginyl-L-cysteinyl-L-glutaminyl-L-glutaminyl-, cyclic (1-11)(3-15)-bis(disulfide)
• EINECS 246-182-7
• C79H131N31O24S4
• X644P85KUR
• HB1051
• 24345-16-2
• APAMIN (REDUCED), CYCLIC (1->11),(3->15)-BIS(DISULFIDE)
• L-HISTIDINAMIDE, L-CYSTEINYL-L-ASPARAGINYL-L-CYSTEINYL-L-LYSYL-L-ALANYL-L-PROLYL-L-ALPHA-GLUTAMYL-L-THREONYL-L-ALANYL-L-LEUCYL-L-CYSTEINYL-L-ALANYL-L-ARGINYL-L-ARGINYL-L-CYSTEINYL-L-GLUTAMINYL-L-GLUTAMINYL-, CYCLIC (1->11),(3->15)-BIS(DISULFIDE)
• DTXCID201326617
• G12450
• RO-23-6721
• DA-50626
• L-HISTIDINAMIDE, L-CYSTEINYL-L-ASPARAGINYL-L-CYSTEINYL-L-LYSYL-L-ALANYL-L-PROLYL-L-.ALPHA.-GLUTAMYL-L-THREONYL-L-ALANYL-L-LEUCYL-L-CYSTEINYL-L-ALANYL-L-ARGINYL-L-ARGINYL-L-CYSTEINYL-L-GLUTAMINYL-L-GLUTAMINYL-, CYCLIC (1->11),(3->15)-BIS(DISULFIDE)
• APAMIN [MI]

• MDL： MFCD00167944
• Inchi： 1S/C79H131N31O24S4/c1-35(2)26-49-70(127)107-51-31-136-135-30-41(81)63(120)105-50(28-57(84)114)71(128)108-53(73(130)99-42(12-7-8-22-80)64(121)96-38(5)77(134)110-25-11-15-54(110)75(132)102-47(18-21-58(115)116)69(126)109-59(39(6)111)76(133)95-37(4)62(119)104-49)33-138-137-32-52(106-66(123)44(14-10-24-92-79(88)89)98-65(122)43(13-9-23-91-78(86)87)97-61(118)36(3)94-72(51)129)74(131)101-45(16-19-55(82)112)67(124)100-46(17-20-56(83)113)68(125)103-48(60(85)117)27-40-29-90-34-93-40/h29,34-39,41-54,59,111H,7-28,30-33,80-81H2,1-6H3,(H2,82,112)(H2,83,113)(H2,84,114)(H2,85,117)(H,90,93)(H,94,129)(H,95,133)(H,96,121)(H,97,118)(H,98,122)(H,99,130)(H,100,124)(H,101,131)(H,102,132)(H,103,125)(H,104,119)(H,105,120)(H,106,123)(H,107,127)(H,108,128)(H,109,126)(H,115,116)(H4,86,87,91)(H4,88,89,92)/t36-,37-,38-,39+,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,59-/m0/s1
• InChI Key： YVIIHEKJCKCXOB-STYWVVQQSA-N
• SMILES： S1C[C@H]2C(N[C@@H](CCCCN)C(N[C@@H](C)C(N3CCC[C@H]3C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC3=CNC=N3)=O)CCC(N)=O)=O)CCC(N)=O)=O)CS1)=O)CCCNC(=N)N)=O)CCCNC(=N)N)=O)=O)CSSC[C@@H](C(N[C@@H](CC(N)=O)C(N2)=O)=O)N)=O)CC(C)C)=O)=O)[C@@H](C)O)=O)CCC(=O)O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 2025.89000
• Monoisotopic Mass: 2025.887
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 31
• Hydrogen Bond Acceptor Count: 55
• Heavy Atom Count: 138
• Rotatable Bond Count: 40
• Complexity: 4320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 19
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -13.4
• Topological Polar Surface Area: 920

Experimental Properties

• Color/Form: Not determined
• Density: 1.63
• Boiling Point: 847.17°C (rough estimate)
• Refractive Index: 1.5530 (estimate)
• Solubility: 0.05 M acetic acid: 5 mg/mL, clear, colorless to faintly yellow
• PSA: 1021.52000
• LogP: -0.31540
• Solubility: Not determined
• Merck: 13,732

Apamin Security Information

• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： R23/25: toxic by inhalation and accidental swallowing. R50/53: extremely toxic to aquatic organisms, which may cause long-term adverse effects on the aquatic environment.
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：CD6899900
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 i.v. in mice: 4 mg/kg (Habermann, Reiz); LD50 intracerebroventricularly in mice: 12 ng/animal (Labbé-Jullié)
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Safety Term：6.1(b)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides